Cas no 2092817-57-5 (1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene)

• Product Name: 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene
• CAS No: 2092817-57-5
• MF: C₁₈H₂₁ClO
• MW: 288.811744451523
• CID: 5238969
• Update Time: 2025-10-28

1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-chloro-2,2-dimethylpropyl)-4-(phenylmethoxy)-
• 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene

• Inchi： 1S/C18H21ClO/c1-18(2,3)17(19)15-9-11-16(12-10-15)20-13-14-7-5-4-6-8-14/h4-12,17H,13H2,1-3H3
• InChI Key： UIICSONXTRSADQ-UHFFFAOYSA-N
• SMILES： C1(C(Cl)C(C)(C)C)=CC=C(OCC2=CC=CC=C2)C=C1

Additional information on 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene

1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene: An Overview of a Novel Compound (CAS No. 2092817-57-5)

1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene (CAS No. 2092817-57-5) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinct molecular structure, which includes a benzyl ether group and a chlorinated, dimethyl-substituted propyl chain. The combination of these functional groups imparts unique chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene is C₁₆H₁₉ClO, with a molecular weight of approximately 268.77 g/mol. The compound's chemical structure features a benzene ring substituted with a benzyloxy group at the 1-position and a 1-chloro-2,2-dimethylpropyl group at the 4-position. This specific arrangement of functional groups contributes to its stability and reactivity in various chemical reactions.

In the realm of pharmaceutical research, 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders.

Beyond its pharmaceutical applications, 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene has also been investigated for its use in materials science. Researchers have explored its properties as a building block for the synthesis of advanced materials with tailored functionalities. One notable application is in the development of polymer-based materials with enhanced mechanical strength and thermal stability. A study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices can significantly improve their performance in high-stress environments.

In the field of organic synthesis, 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene serves as an important intermediate for the synthesis of more complex molecules. Its versatile reactivity allows it to participate in a wide range of chemical transformations, including substitution reactions, elimination reactions, and coupling reactions. This makes it an attractive choice for synthetic chemists looking to develop new synthetic routes to complex organic molecules.

The synthesis of 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene typically involves several steps. One common approach is to start with 4-bromotoluene and undergo a series of reactions to introduce the benzyloxy and chlorinated propyl groups. A detailed synthetic route has been reported in several research papers, highlighting the importance of precise reaction conditions and purification techniques to ensure high yields and purity.

The physical properties of 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments. Experimental data indicates that this compound has a melting point ranging from 65°C to 68°C and is moderately soluble in common organic solvents like dichloromethane and ethanol. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In terms of safety, while 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene is not classified as a hazardous material under current regulations, it is important to handle it with care due to its chemical reactivity. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

The environmental impact of 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene is another important consideration. While there is limited data available on its environmental fate and effects, preliminary studies suggest that it has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, ongoing research is needed to fully understand its long-term environmental impact.

In conclusion, 1-(benzyloxy)-4-(1-chloro-2,2-dimethylpropyl)benzene (CAS No. 2092817-57-5) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As more studies are conducted on this compound, it is likely that new applications and insights will emerge, contributing to advancements in various scientific fields.